3-(2,4-Dimethoxyphenyl)-5,6-dimethyl-1-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-5,6-dimethyl-1-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H22N4O5S/c1-14-15(2)35-24-22(14)23(31)29(18-9-8-17(33-3)12-19(18)34-4)25(32)28(24)13-16-11-21(30)27-10-6-5-7-20(27)26-16/h5-12H,13H2,1-4H3
• InChI Key: PARAYPKHPUSSBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC3=CC(=O)N4C=CC=CC4=N3)C5=C(C=C(C=C5)OC)OC)C
• Molecular Formula: C25H22N4O5S
• Molecular Weight: 490.5 g/mol

Description

The compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a thieno[2,3-d]pyrimidine moiety, which is a fused ring system incorporating a thiophene (a sulfur-containing five-membered ring) and a pyrimidine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and thiophene rings, along with the 2,4-dimethoxyphenyl group. The exact structure would depend on the positions of these groups relative to each other.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including substitutions and additions, depending on the functional groups present. The presence of the dimethoxyphenyl group might influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrimidine derivatives are typically solid at room temperature.

Scientific Research Applications

Anticancer Activity

• Pyrimidine derivatives have garnered attention for their antiproliferative effects against cancer cells. .

Antimicrobial Properties

• Pyrimidine derivatives have demonstrated antimicrobial potential. For instance, a series of 3-substituted-7-(2-chloro-6-ethoxypyridin-4-yl)-9-(2,4-dichlorophenyl)-2-methylpyrido[3,2:4,5]thieno[3,2-d]pyrimidin-4(3H)-one derivatives were synthesized and evaluated for antimicrobial activity against fungi (A. .

Antihypertensive Potential

• Hypertension remains a significant global health concern. .

Raw Material for Drug Synthesis

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Plant Growth Regulation and Herbicidal Activity

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Thyroid Drugs and Leukemia Treatment

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Mechanism of Action

Mode of Action

Pyrimidine derivatives are known to interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Pyrimidine derivatives are known to affect various biochemical pathways, leading to a range of downstream effects .

Result of Action

Pyrimidine derivatives are known to have a range of effects at the molecular and cellular level .

Future Directions

Future research on this compound could involve exploring its potential biological activities, given that many pyrimidine derivatives have demonstrated pharmacological effects. Further studies could also investigate its synthesis and chemical properties.